Cas no 261762-83-8 (2-Chloro-6-fluoro-3-methylbenzyl alcohol)

• Product Name: 2-Chloro-6-fluoro-3-methylbenzyl alcohol
• CAS No: 261762-83-8
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD01631362
• CID: 92596
• PubChem ID: 2773672
• Update Time: 2025-10-17

2-Chloro-6-fluoro-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-methylbenzyl alcohol
• (2-chloro-6-fluoro-3-methylphenyl)methanol
• (2-chloro-6-fluoro-3-methylphenyl)methan-1-ol
• (2-chloro-6-fluoro-3-methyl-phenyl)-methanol
• 2-chloro-3-methyl-6-fluorobenzyl alcohol
• DTXSID90378629
• MFCD01631362
• 2-Chloro-6-fluoro-3-methylbenzenemethanol
• Benzenemethanol, 2-chloro-6-fluoro-3-methyl-
• 261762-83-8
• EN300-6769139
• J-508932
• SCHEMBL1167603
• (2-chloro-6-fluoro-3-methyl-phenyl)methanol
• A818268
• AKOS006230190
• PS-8614
• FT-0611848
• CS-0132452
• E79060
• DB-046870

• MDL： MFCD01631362
• Inchi： 1S/C8H8ClFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-3,11H,4H2,1H3
• InChI Key： PQHOAHOMVOQUAU-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1CO)F

Computed Properties

• Exact Mass: 174.02500
• Monoisotopic Mass: 174.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.3±0.1 g/cm3
• Melting Point: 56-58°C
• Boiling Point: 245.7±35.0 °C at 760 mmHg
• Flash Point: 102.4±25.9 °C
• Refractive Index: 1.537
• PSA: 20.23000
• LogP: 2.27980
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-6-fluoro-3-methylbenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Chloro-6-fluoro-3-methylbenzyl alcohol

2-Chloro-6-fluoro-3-methylbenzyl alcohol (CAS No. 261762-83-8): A Comprehensive Overview of Its Properties and Applications

The compound 2-Chloro-6-fluoro-3-methylbenzyl alcohol (CAS No. 261762-83-8) is a fluorinated aromatic alcohol with significant relevance in modern chemical research and industrial applications. Its unique molecular structure, characterized by the presence of chloro, fluoro, and methyl substituents, makes it a versatile intermediate in organic synthesis. This article delves into its chemical properties, synthesis methods, and emerging applications, while addressing common queries from researchers and industry professionals.

2-Chloro-6-fluoro-3-methylbenzyl alcohol is often searched alongside terms like benzyl alcohol derivatives, fluorinated intermediates, and aromatic alcohol synthesis, reflecting its niche yet growing demand. Recent trends highlight its utility in pharmaceuticals, agrochemicals, and specialty materials, aligning with the broader interest in sustainable chemistry and green synthesis. Below, we explore its key attributes and address frequently asked questions.

Chemical Properties and Structure: The compound’s IUPAC name, 2-chloro-6-fluoro-3-(hydroxymethyl)benzene, underscores its functional groups. The chloro and fluoro substituents enhance its electrophilic reactivity, while the hydroxymethyl group allows for further derivatization. Its molecular formula (C₈H₈ClFO) and moderate polarity make it soluble in common organic solvents like ethanol and dichloromethane, a feature critical for laboratory and industrial workflows.

Synthesis and Industrial Relevance: 2-Chloro-6-fluoro-3-methylbenzyl alcohol is typically synthesized via selective reduction of corresponding aldehydes or esters, a process optimized for high yield and minimal byproducts. Researchers frequently inquire about scalable synthesis routes and catalytic methods, reflecting the demand for cost-effective production. Its role as a precursor for biologically active molecules—such as antifungal agents or herbicide intermediates—has spurred innovation in catalytic hydrogenation and enzymatic approaches.

Applications in Pharmaceuticals: The compound’s structural motifs align with trends in drug discovery, particularly in designing fluorinated APIs (Active Pharmaceutical Ingredients). Fluorination is a key strategy to improve metabolic stability and bioavailability, explaining why queries like fluorobenzyl alcohol in medicine are rising. While not a drug itself, this alcohol’s derivatives are explored for anti-inflammatory and antimicrobial properties, often highlighted in patent literature.

Sustainability and Safety: Environmental concerns have led to searches for eco-friendly fluorochemicals and benign solvents in synthesis. Though 2-Chloro-6-fluoro-3-methylbenzyl alcohol requires standard handling precautions, its low volatility and biodegradability potential are advantages. Industry forums often discuss waste reduction in its production, aligning with circular economy principles.

Future Directions: As AI-driven molecular design accelerates, compounds like this gain attention for high-throughput screening. Its compatibility with click chemistry and cross-coupling reactions positions it as a building block for advanced materials, answering queries about novel aromatic scaffolds.

In summary, 2-Chloro-6-fluoro-3-methylbenzyl alcohol (CAS No. 261762-83-8) bridges fundamental chemistry and applied science. Its multifaceted applications—from pharmaceutical intermediates to green chemistry—ensure sustained interest, while its synthesis and safety profile remain focal points for researchers worldwide.